Cas no 21268-85-9 (Benzenamine, 2-methoxy-4,6-dinitro-)

• Product Name: Benzenamine, 2-methoxy-4,6-dinitro-
• CAS No: 21268-85-9
• MF: C₇H₇N₃O₅
• MW: 213.147581338882
• CID: 3908984
• PubChem ID: 12964173
• Update Time: 2025-04-22

Benzenamine, 2-methoxy-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-4,6-dinitro-
• 2-methoxy-4,6-dinitroaniline
• 21268-85-9
• SCHEMBL11524810
• SY358833
• MFCD00179572
• NCGC00188277-01
• AKOS004121593

• Inchi： 1S/C7H7N3O5/c1-15-6-3-4(9(11)12)2-5(7(6)8)10(13)14/h2-3H,8H2,1H3
• InChI Key： XLJMDBOKSZROPC-UHFFFAOYSA-N
• SMILES： C1(N)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1OC

Computed Properties

• Exact Mass: 213.03857033Da
• Monoisotopic Mass: 213.03857033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines